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Compound of Interest

Compound Name: Histone H2A (1-20)

Cat. No.: B15599745 Get Quote

Essential Safety and Handling Guide for Histone
H2A (1-20)
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the peptide Histone H2A (1-20). The following information is

intended for researchers, scientists, and drug development professionals working in a

laboratory environment.

Hazard Assessment
While a specific Safety Data Sheet (SDS) for Histone H2A (1-20) may not indicate it as

hazardous, it is best practice to handle all synthetic peptides with unknown toxicological

properties as potentially hazardous chemicals.[1][2] One SDS for the full-length Histone H2A

protein indicates it as a Category 1B carcinogen[3]; however, this applies to the entire protein

and not necessarily this specific 20-amino acid fragment. Therefore, taking precautions to

prevent inhalation, as well as skin and eye contact, is crucial.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling Histone H2A (1-20). A risk assessment should be conducted for specific laboratory

tasks to determine if additional PPE is required.[4]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes. Must meet ANSI

Z87.1 standards.[4][5]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[4][5]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.[2][6]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance. Gloves

should be inspected before

use and changed immediately

after contact with the peptide.

[1][2][5]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to avoid the inhalation

of fine particles.[1][7]

General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.[4]
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Proper handling and storage are critical for maintaining the integrity of Histone H2A (1-20) and

ensuring the safety of laboratory personnel.

3.1. Receiving and Inspection Upon receipt, visually inspect the container for any damage or

compromised seals. Ensure the product is correctly labeled.

3.2. Storage

Lyophilized Peptide: For long-term storage, keep the lyophilized powder at -20°C or colder in

a tightly sealed, desiccated container, protected from light.[8]

Peptide in Solution: Storing peptides in solution for extended periods is not recommended.[8]

If necessary, create single-use aliquots and store them frozen at -20°C or colder to avoid

repeated freeze-thaw cycles.[8]

3.3. Reconstitution (Solubilization) There is no universal solvent for all peptides. The solubility

of Histone H2A (1-20) in water is listed as 1 mg/ml[9].

Before opening, allow the vial to equilibrate to room temperature to prevent condensation,

which can affect the stability of the peptide.

Work in a sterile environment, such as a laminar flow hood or biosafety cabinet, to prevent

contamination.[6]

Use high-purity, sterile water or a recommended buffer to reconstitute the peptide.[6]

If the peptide is difficult to dissolve, sonication may help.

Disposal Plan
Unused or expired peptides and contaminated materials must be disposed of in accordance

with institutional and environmental regulations.[6]

Peptide Waste: Collect all waste solutions containing the peptide in a clearly labeled

hazardous waste container.[10] Do not pour peptide solutions down the drain.[6]

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have

come into contact with the peptide should be placed in a designated biohazard or chemical
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waste container.[11]

Empty Containers: Empty vials should be triple-rinsed with an appropriate solvent. The

rinsate should be collected as hazardous waste. After rinsing, the container can be disposed

of in the regular trash, provided the label is defaced.[12]

Spills: In case of a spill, wear appropriate PPE, absorb the spill with an inert material (e.g.,

sand or vermiculite), and place it in a sealed container for disposal as chemical waste.[1]

Ventilate the area and clean the spill site thoroughly.[1]
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Caption: Experimental workflow for handling Histone H2A (1-20).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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